Dual carbon engineering enabling 1T/2H MoS2 with ultrastable potassium ion storage performance†

Nanoscale Horizons Pub Date: 2023-12-20 DOI: 10.1039/D3NH00404J

Abstract

Potassium-ion batteries (PIBs) as a promising and low-cost battery technology offer the advantage of utilizing abundant and cost-effective K-salt sources. However, the effective adoption of PIBs necessitates the identification of suitable electrode materials. The 1T phase of MoS2 exhibits enhanced electronic conductivity and greater interlayer spacing compared to the 2H phase, leading to a capable potassium ion storage ability. Herein, we fabricated dual carbon engineered 1T/2H MoS2via a secure and straightforward ammonia-assisted hydrothermal method. The 1T/2H MoS2@rGO@C structure demonstrated an expanded interlayer spacing (9.3 Å). Additionally, the sandwich-like structural design not only enhanced material conductivity but also effectively curbed the agglomeration of nanosheets. Remarkably, 1T/2H MoS2@rGO@C exhibited impressive potassium storage ability, delivering capacities of 351.0 mA h g−1 at 100 mA g−1 and 233.8 mA h g−1 at 1000 mA g−1 following 100 and 1000 cycles, respectively. Moreover, the construction of a K-ion full cell was successfully achieved, utilizing perylene tetracarboxylic dianhydride (PTCDA) as the cathode, and manifesting a capacity of 294.3 mA h g−1 at 100 mA g−1 after 160 cycles. This underscores the substantial potential of employing the 1T/2H MoS2@rGO@C electrode material for PIBs.

Graphical abstract: Dual carbon engineering enabling 1T/2H MoS2 with ultrastable potassium ion storage performance
Dual carbon engineering enabling 1T/2H MoS2 with ultrastable potassium ion storage performance†
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